Cas no 1416444-94-4 ((S)-N-METHYL-1-(PYRROLIDIN-1-YL)PROPAN-2-AMINE 2HCL)
(S)-N-METHYL-1-(PYRROLIDIN-1-YL)PROPAN-2-AMINE 2HCL Chemical and Physical Properties
Names and Identifiers
-
- (S)-N-METHYL-1-(PYRROLIDIN-1-YL)PROPAN-2-AMINE 2HCL
-
- Inchi: 1S/C8H18N2.ClH/c1-8(9-2)7-10-5-3-4-6-10;/h8-9H,3-7H2,1-2H3;1H/t8-;/m0./s1
- InChI Key: OZDITSYFFYVRSC-QRPNPIFTSA-N
- SMILES: C(N1CCCC1)[C@H](C)NC.Cl
(S)-N-METHYL-1-(PYRROLIDIN-1-YL)PROPAN-2-AMINE 2HCL Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM503531-1g |
(S)-N-Methyl-1-(pyrrolidin-1-yl)propan-2-aminedihydrochloride |
1416444-94-4 | 97% | 1g |
$450 | 2023-01-01 |
(S)-N-METHYL-1-(PYRROLIDIN-1-YL)PROPAN-2-AMINE 2HCL Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on (S)-N-METHYL-1-(PYRROLIDIN-1-YL)PROPAN-2-AMINE 2HCL
(S)-N-METHYL-1-(PYRROLIDIN-1-YL)PROPAN-2-AMINE 2HCL (CAS No. 1416444-94-4): A Comprehensive Overview
(S)-N-METHYL-1-(PYRROLIDIN-1-YL)PROPAN-2-AMINE 2HCL (CAS No. 1416444-94-4) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as SAR131675, is a potent and selective agonist for the serotonin 5-HT7 receptor, making it a promising candidate for the treatment of various neurological and psychiatric disorders.
The chemical structure of (S)-N-METHYL-1-(PYRROLIDIN-1-YL)PROPAN-2-AMINE 2HCL consists of a pyrrolidine ring and an amino group, with a methyl substituent on the nitrogen atom. The presence of the chiral center at the carbon atom adjacent to the amino group imparts enantiomeric specificity, which is crucial for its pharmacological activity. The compound is typically supplied as a dihydrochloride salt, enhancing its solubility and stability in aqueous solutions.
Recent studies have highlighted the potential therapeutic applications of (S)-N-METHYL-1-(PYRROLIDIN-1-YL)PROPAN-2-AMINE 2HCL. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its efficacy in modulating serotonin signaling pathways, which are implicated in conditions such as depression, anxiety, and sleep disorders. The selective activation of the 5-HT7 receptor by this compound has been shown to produce antidepressant-like effects in animal models, suggesting its potential as a novel therapeutic agent.
In addition to its role in serotonin modulation, (S)-N-METHYL-1-(PYRROLIDIN-1-YL)PROPAN-2-AMINE 2HCL has also been investigated for its neuroprotective properties. Studies have indicated that this compound can reduce neuroinflammation and protect against neuronal damage in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings underscore the multifaceted therapeutic potential of (S)-N-METHYL-1-(PYRROLIDIN-1-YL)PROPAN-2-AMINE 2HCL.
The pharmacokinetic properties of (S)-N-METHYL-1-(PYRROLIDIN-1-YL)PROPAN-2-AMINE 2HCL have been extensively studied to optimize its use in clinical settings. Research has shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for chronic administration. Moreover, its low molecular weight and high lipophilicity facilitate its crossing of the blood-brain barrier, ensuring effective delivery to the central nervous system.
Clinical trials are currently underway to evaluate the safety and efficacy of (S)-N-METHYL-1-(PYRROLIDIN-1-YL)PROPAN-2-AMINE 2HCL in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical development.
In conclusion, (S)-N-METHYL-1-(PYRROLIDIN-1-YL)PROPAN-2-AMINE 2HCL (CAS No. 1416444-94-4) represents a promising compound with diverse therapeutic applications. Its selective agonism of the 5-HT7 receptor, coupled with its favorable pharmacokinetic properties, positions it as a valuable candidate for the treatment of neurological and psychiatric disorders. Ongoing research and clinical trials will continue to elucidate its full potential and contribute to the advancement of medicinal chemistry and pharmaceutical science.
1416444-94-4 ((S)-N-METHYL-1-(PYRROLIDIN-1-YL)PROPAN-2-AMINE 2HCL) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)